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Compound of Interest

Compound Name: 3,4-Diethyl-3-methylhexane

Cat. No.: B14563135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties of

3,4-diethyl-3-methylhexane, with a primary focus on its boiling point. An understanding of this

fundamental property is critical for its application in organic synthesis, as a solvent, or as a

component in fuel formulations. This document outlines the experimentally determined boiling

point, the underlying principles governing this property, a detailed experimental protocol for its

determination, and a comparative analysis with its structural isomers.

Physicochemical Data
The boiling point of a substance is a key physical constant that is sensitive to its molecular

structure. For alkanes, boiling points are influenced by intermolecular van der Waals forces,

which are dependent on the surface area and polarizability of the molecule.

Boiling Point of 3,4-Diethyl-3-methylhexane
The experimentally determined boiling point of 3,4-diethyl-3-methylhexane is approximately

190 °C. This value is a critical parameter for its purification by distillation and for its use in

various chemical processes.
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To understand the effect of molecular structure on boiling point, it is instructive to compare 3,4-
diethyl-3-methylhexane with its straight-chain isomer, n-undecane, and other branched

isomers. Generally, for alkanes with the same molecular weight, a higher degree of branching

leads to a more compact, spherical shape with a smaller surface area. This reduction in surface

area decreases the effectiveness of intermolecular van der Waals forces, resulting in a lower

boiling point.[1]

Compound IUPAC Name
Molecular
Formula

Structure
Boiling Point
(°C)

3,4-Diethyl-3-

methylhexane

3,4-Diethyl-3-

methylhexane
C₁₁H₂₄ Branched ~190

n-Undecane Undecane C₁₁H₂₄ Straight-chain 196[1][2]

Experimental Protocol: Boiling Point Determination
The following protocol details the micro-scale determination of a liquid's boiling point using the

Siwoloboff method with a Thiele tube. This method is suitable for small sample volumes and

provides accurate results.[3][4]

Materials and Apparatus
Sample of 3,4-diethyl-3-methylhexane

Thiele tube

Mineral oil or other suitable high-boiling liquid

Thermometer (-10 °C to 250 °C)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or other heat source
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Safety goggles and lab coat

Procedure
Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with 3,4-
diethyl-3-methylhexane.

Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the

test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

The bottom of the test tube should be level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a retort stand and fill it with mineral oil to a level

just above the side-arm.

Immersion: Carefully insert the thermometer and test tube assembly into the Thiele tube,

ensuring the sample is immersed in the oil bath. The rubber band should remain above the

oil level.

Heating: Gently heat the side-arm of the Thiele tube with a small flame from a Bunsen

burner. The convection currents in the oil will ensure uniform heating.[5]

Observation: As the temperature rises, a slow stream of bubbles will emerge from the open

end of the capillary tube as the trapped air expands.

Boiling Point Identification: Continue gentle heating until a rapid and continuous stream of

bubbles emerges from the capillary tube. This indicates that the sample is boiling.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

The rate of bubbling will decrease. The boiling point is the temperature at which the bubbling

ceases and the liquid is drawn back into the capillary tube.[3][4]

Repeat: For accuracy, allow the apparatus to cool further and repeat the heating and cooling

cycle to obtain a second reading.
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Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the boiling

point using the Thiele tube method.

Prepare Sample and Capillary

Assemble Apparatus (Thermometer and Test Tube)

Immerse in Thiele Tube Oil Bath

Heat Side-Arm of Thiele Tube

Observe Continuous Bubbling

Remove Heat and Allow to Cool

Record Temperature at Liquid Ingress

Repeat for Accuracy
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b14563135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14563135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Boiling Point Determination.

Structure-Property Relationship
The diagram below illustrates the relationship between the molecular structure of C₁₁H₂₄

isomers and their boiling points, highlighting the effect of branching.

Molecular Structure and Boiling Point

n-Undecane
(Straight-Chain)

Boiling Point: 196 °C

3,4-Diethyl-3-methylhexane
(Branched)

Boiling Point: ~190 °C

Increased Branching
Decreased Surface Area

Lower Boiling Point

Click to download full resolution via product page

Caption: Effect of Branching on Boiling Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diethyl-3-methylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14563135#3-4-diethyl-3-methylhexane-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://en.wikipedia.org/wiki/Thiele_tube
https://www.benchchem.com/product/b14563135#3-4-diethyl-3-methylhexane-boiling-point
https://www.benchchem.com/product/b14563135#3-4-diethyl-3-methylhexane-boiling-point
https://www.benchchem.com/product/b14563135#3-4-diethyl-3-methylhexane-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14563135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14563135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

